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Compound of Interest

Compound Name: Einecs 265-486-0

Cat. No.: B13779989 Get Quote

An In-Depth Technical Guide to the Structural Characterization of EINECS 265-486-0 (Glyceryl

2-acetate, 1-stearate)

For Researchers, Scientists, and Drug Development Professionals

Introduction
The substance identified by EINECS number 265-486-0 is Glyceryl 2-acetate, 1-stearate, a

specific diglyceride containing both an acetate and a stearate group attached to a glycerol

backbone. As a member of the glycerolipid class, its precise structural elucidation is critical for

understanding its physicochemical properties, behavior in formulations, and metabolic fate.

This is particularly relevant in the pharmaceutical and food industries where such molecules

are used as excipients, emulsifiers, or components of delivery systems.[1][2]

This technical guide provides a comprehensive overview of the core analytical techniques

employed for the complete structural characterization of Glyceryl 2-acetate, 1-stearate. It

details the experimental protocols and expected data for each method, offering a framework for

researchers in quality control, R&D, and analytical sciences.

Overall Analytical Workflow
The comprehensive characterization of Glyceryl 2-acetate, 1-stearate involves a multi-

technique approach. The typical workflow begins with separation and purification, followed by a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13779989?utm_src=pdf-interest
https://www.benchchem.com/product/b13779989?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7010209/
https://www.chembk.com/en/chem/Glyceryl%201-monostearate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13779989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


series of spectroscopic and crystallographic analyses to confirm its identity, structure, and

purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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